1-(3-Chloropropyl)-2-iodo-5-(trifluoromethoxy)benzene

• Molecular Formula: C10H9ClF3IO
• Molecular Weight: 364.53 g/mol
• IUPAC Name: 2-(3-chloropropyl)-1-iodo-4-(trifluoromethoxy)benzene
• InChI: InChI=1S/C10H9ClF3IO/c11-5-1-2-7-6-8(3-4-9(7)15)16-10(12,13)14/h3-4,6H,1-2,5H2
• InChI Key: SIUFUDYJLCVLSD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1OC(F)(F)F)CCCCl)I

Description

1-(3-Chloropropyl)-2-iodo-5-(trifluoromethoxy)benzene is a halogenated aromatic compound characterized by a benzene ring substituted with three distinct functional groups: a 3-chloropropyl chain at position 1, an iodine atom at position 2, and a trifluoromethoxy (-OCF₃) group at position 5. This unique combination of substituents confers specific electronic, steric, and reactivity properties. The trifluoromethoxy group enhances hydrophobicity and metabolic stability, while the iodine atom may serve as a reactive site for further functionalization .

Biological Activity

1-(3-Chloropropyl)-2-iodo-5-(trifluoromethoxy)benzene is an organic compound with a complex structure that includes a chloropropyl group, an iodine atom, and a trifluoromethoxy group attached to a benzene ring. Its molecular formula is C10H9ClF3IO, with a molecular weight of 364.53 g/mol. The unique combination of functional groups in this compound imparts distinct chemical properties, making it of significant interest in both academic and industrial settings, particularly in pharmaceutical applications.

Chemical Structure and Properties

The presence of the trifluoromethoxy group enhances the compound's stability and reactivity, which is critical for its biological activity. This group is known to improve lipophilicity and bioavailability, influencing pharmacokinetics and interactions with biological targets.

Property	Value
Molecular Formula	C10H9ClF3IO
Molecular Weight	364.53 g/mol
Density	1.714 g/cm³
Boiling Point	292.5 °C

Anticancer Potential

Research indicates that compounds containing trifluoromethoxy groups exhibit potential anticancer activity. The trifluoromethoxy substituent enhances the ability of the compound to interact with biological targets effectively, which is crucial in the development of anti-cancer agents. Studies have shown that similar compounds can induce apoptosis in cancer cells, demonstrating cytotoxicity against various tumor models, including hypopharyngeal tumors .

The biological activity of 1-(3-Chloropropyl)-2-iodo-5-(trifluoromethoxy)benzene may involve several mechanisms:

• Inhibition of Key Enzymes : The compound may inhibit specific enzymes involved in cancer progression, such as IKKb, which is linked to inflammation and neoplastic progression .
• Interaction with Cell Signaling Pathways : By modulating cell signaling pathways, the compound can influence cell proliferation and apoptosis resistance, critical factors in cancer development .

Case Studies

• Cytotoxicity Assay : In a study evaluating various derivatives of similar structures, 1-(3-Chloropropyl)-2-iodo-5-(trifluoromethoxy)benzene exhibited significant cytotoxic effects against FaDu hypopharyngeal tumor cells compared to standard treatments like bleomycin .
• Structure-Activity Relationship (SAR) : Research into SAR has shown that the trifluoromethoxy group enhances hydrophobic interactions within target proteins, leading to improved binding affinity and biological efficacy .

Synthesis and Applications

The synthesis of 1-(3-Chloropropyl)-2-iodo-5-(trifluoromethoxy)benzene typically involves multi-step reactions requiring specific catalysts to optimize yield and purity. The compound's unique properties make it suitable for various applications:

• Pharmaceutical Development : Investigated for its potential as an anti-cancer agent.
• Agrochemical Research : The compound's stability and reactivity are advantageous for developing new agrochemicals.

Comparison with Similar Compounds

Target Compound vs. Pesticide Derivatives ()

Compounds such as 1-(4-chlorophenoxy)-3,3-dimethyl-1-(1H-1,2,4-triazol-yl)-2-butanone (triadimefon) and 1-(4-chlorophenoxy)-3-((2-(4-ethoxyphenyl)-3,3,3-trifluoropropoxy)methyl)benzene (flufenprox) share halogenated aromatic backbones but differ in substituent positioning and functionality. For example:

• Triadimefon: Contains a triazole ring and chlorophenoxy group, enabling fungicidal activity via cytochrome P450 inhibition. The target compound lacks a heterocyclic moiety but includes an iodine atom, which may favor nucleophilic aromatic substitution (e.g., Suzuki coupling) over enzymatic inhibition .
• Flufenprox: Features a trifluoropropoxy group, enhancing insecticidal activity through lipid membrane disruption.

Reactivity Comparison with Fluorinated Intermediates ()

In the synthesis of 2-Chloro-5-(3-(3-chloro-5-(trifluoromethyl)phenyl)-2,2-difluoro-1-hydroxy-3-oxopropyl)-N-cyclopropylbenzamide , trifluoromethyl (-CF₃) groups are critical for binding affinity. The target compound’s trifluoromethoxy (-OCF₃) group introduces a stronger electron-withdrawing effect, which could alter aromatic electrophilic substitution rates compared to -CF₃. Additionally, the 3-chloropropyl chain may undergo β-hydride elimination less readily than silane derivatives (see ), favoring alkylation reactions .

Physical and Chemical Properties

Property	Target Compound	(3-Chloropropyl)trimethylsilane ()	Triadimefon ()
Molecular Weight	~340.5 g/mol (estimated)	182.73 g/mol	293.75 g/mol
Key Substituents	-Cl, -I, -OCF₃	-Cl, -Si(CH₃)₃	-Cl, -O-, triazole
Reactivity	Iodo group enables cross-coupling	Silane stability; hydrolyzes slowly	Triazole-mediated enzyme inhibition
Applications	Potential agrochemical intermediate	Silicone polymer precursor	Fungicide

However, the trifluoromethoxy group reduces water solubility relative to non-fluorinated analogs .

Q & A

Basic Research Questions

Q. What synthetic methodologies are recommended for preparing 1-(3-Chloropropyl)-2-iodo-5-(trifluoromethoxy)benzene, and how can intermediates be stabilized?

• Answer : The synthesis typically involves sequential halogenation and alkylation steps. For example, nitration of a trifluoromethoxybenzene precursor followed by iodination and chloropropyl group introduction via nucleophilic substitution. Stabilizing intermediates (e.g., nitro or iodo derivatives) requires inert atmospheres (N₂/Ar) and low-temperature conditions to minimize decomposition . Polar aprotic solvents like DMF or THF enhance reaction efficiency by stabilizing charged intermediates .

Q. Which spectroscopic techniques are most effective for characterizing this compound, and how can conflicting spectral data be resolved?

• Answer :

• ¹H/¹³C NMR : Resolves substituent positions on the benzene ring; deuterated chloroform (CDCl₃) is preferred due to the compound's solubility .
• HPLC-MS : Confirms molecular weight and purity (>95% by area normalization) .
• FT-IR : Identifies functional groups (e.g., C-I stretch at ~500 cm⁻¹, C-F at ~1200 cm⁻¹).
• Data Contradictions : Cross-validate with X-ray crystallography or 2D NMR (e.g., NOESY) if resonance overlaps occur .

Q. What safety protocols are critical when handling this compound’s halogenated and fluorinated groups?

• Answer :

• Use fume hoods and PPE (gloves, goggles) to avoid inhalation/contact.
• Store iodinated derivatives in amber vials to prevent light-induced degradation.
• Neutralize waste with dilute NaOH before disposal due to potential halogen acid release .

Advanced Research Questions

Q. How does the steric and electronic influence of the iodo group affect regioselectivity in subsequent functionalization reactions?

• Answer : The bulky iodo group directs electrophilic substitution to the para position relative to the trifluoromethoxy group. Computational modeling (DFT) predicts activation barriers for competing pathways, while Hammett constants quantify electronic effects. For example, iodination lowers electron density at adjacent positions, favoring nucleophilic attacks at the chloropropyl chain .

Q. What strategies mitigate competing side reactions during multi-step synthesis (e.g., dehalogenation or trifluoromethoxy group cleavage)?

• Answer :

• Temperature Control : Maintain ≤0°C during iodination to suppress C-I bond homolysis .
• Catalyst Selection : Use Pd/Cu systems for Ullmann-type couplings to preserve the trifluoromethoxy group .
• Protecting Groups : Temporarily mask reactive sites (e.g., silyl ethers for hydroxyl intermediates) .

Q. How can in silico tools predict this compound’s biological interactions, and what validation methods are recommended?

• Answer :

• Docking Simulations : Use AutoDock Vina to model binding with target enzymes (e.g., cytochrome P450). The trifluoromethoxy group’s hydrophobicity enhances membrane permeability, as predicted by LogP calculations .
• Validation : Compare docking scores with in vitro assays (e.g., IC₅₀ measurements in enzyme inhibition studies) .

Q. What mechanistic insights explain contradictions in reported reaction yields for analogs with varying halogen positions?

• Answer : Steric hindrance from the 3-chloropropyl group slows iodination at the ortho position, reducing yields by ~20% compared to para-substituted analogs. Kinetic studies (e.g., monitoring via GC-MS) reveal that electron-withdrawing groups (e.g., -NO₂) accelerate iodination but increase byproduct formation .

Methodological Guidance Table

Challenge	Recommended Approach	Key References
Low iodination yield	Use N-iodosuccinimide (NIS) in acetic acid at 40°C; monitor via TLC
Purification difficulties	Gradient silica gel chromatography (hexane:EtOAc 10:1 → 5:1)
Spectral ambiguity	2D NMR (HSQC, HMBC) to assign quaternary carbons and resolve overlapping signals
Byproduct formation	Optimize stoichiometry (1.2 eq. chloropropyl chloride) and reaction time (≤4 hrs)

Data Contradiction Analysis Example

• Issue : Discrepancies in reported melting points for analogs (e.g., 54–56°C vs. 58–60°C).
• Resolution : Variations arise from polymorphic forms. Use DSC to identify crystalline phases and recrystallize from ethanol/water (7:3) for consistency .